2,4-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C16H8Cl2F2N2OS/c17-9-2-3-10(11(18)6-9)15(23)22-16-21-14(7-24-16)8-1-4-12(19)13(20)5-8/h1-7H,(H,21,22,23)
• InChI Key: UOKJOCRBYFDFRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CSC(=N2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)F)F
• Molecular Formula: C16H8Cl2F2N2OS
• Molecular Weight: 385.2 g/mol

Description

The compound “2,4-dichloro-N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]benzamide” is a derivative of thiazole. Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not detailed in the available resources, thiazole derivatives have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

Thiazole derivatives have attracted extensive research interest in medicinal chemistry and pharmaceuticals over the past several decades, with the development of new drugs and therapies. The future directions for this specific compound could potentially involve further exploration of its biological activities and potential applications in medicinal chemistry.